1-[[7-[(2-Fluorophenyl)methyl]-1,3-dimethyl-2,6-dioxopurin-8-yl]methyl]piperidine-4-carboxamide

Specification

• CAS No.: 893970-33-7
• Molecular Formula: C21H25FN6O3
• Molecular Weight: 428.468
• IUPAC Name: 1-[[7-[(2-fluorophenyl)methyl]-1,3-dimethyl-2,6-dioxopurin-8-yl]methyl]piperidine-4-carboxamide
• Standard InChI: InChI=1S/C21H25FN6O3/c1-25-19-17(20(30)26(2)21(25)31)28(11-14-5-3-4-6-15(14)22)16(24-19)12-27-9-7-13(8-10-27)18(23)29/h3-6,13H,7-12H2,1-2H3,(H2,23,29)
• Standard InChI Key: ALQDAGWCEIOMDA-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)CN3CCC(CC3)C(=O)N)CC4=CC=CC=C4F

Introduction

1-[[7-[(2-Fluorophenyl)methyl]-1,3-dimethyl-2,6-dioxopurin-8-yl]methyl]piperidine-4-carboxamide is a complex organic compound featuring a purine core structure with a fluorophenyl group and a piperidine moiety. This compound is of interest in medicinal chemistry due to its potential biological activities and structural complexity.

Synthesis and Preparation

The synthesis of such compounds typically involves multi-step organic reactions. While specific synthesis details for 1-[[7-[(2-Fluorophenyl)methyl]-1,3-dimethyl-2,6-dioxopurin-8-yl]methyl]piperidine-4-carboxamide are not readily available, it likely involves the formation of the purine core, attachment of the fluorophenyl group, and incorporation of the piperidine moiety.

Comparison with Related Compounds

Compound	Molecular Formula	Molecular Weight	CAS Number
1-[[7-[(2-Fluorophenyl)methyl]-1,3-dimethyl-2,6-dioxopurin-8-yl]methyl]piperidine-4-carboxamide	C21H25FN6O3	Not listed	893970-33-7
N-(4-fluorophenyl)-3-methylpiperidine-1-carboxamide	C13H17FN2O	236.28 g/mol	CID 2895194
2-(4-fluorophenyl)-N,4-dimethyl-N-[4-[[(3S)-3-methylpiperazin-1-yl]methyl]phenyl]pyrimidine-5-carboxamide	C25H28FN5O	433.5 g/mol	CID 23728581